7-fluoro-4H-isochromene-1,3-dione

• IUPAC Name: 7-fluoro-4H-isochromene-1,3-dione
• InChI: InChI=1S/C9H5FO3/c10-6-2-1-5-3-8(11)13-9(12)7(5)4-6/h1-2,4H,3H2
• InChI Key: ZRMDWNBFHZRVAG-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=C(C=C2)F)C(=O)OC1=O
• Molecular Formula: C9H5FO3
• Molecular Weight: 180.13 g/mol
• CAS No.: 1091613-48-7

Description

7-fluoro-4H-isochromene-1,3-dione is a useful research compound. Its molecular formula is C9H5FO3 and its molecular weight is 180.134. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : The compound 2-(7-Fluoro-3-oxo-3,4-2H- benzo[b][1,4]oxazin-6-yl)-isoindoline-1,3-diones has been synthesized using amino resin as a scavenger reagent, characterized by high purity and confirmed through NMR, IR, and MS techniques (Xiaoguang & Du-lin, 2005).
• Metal-Free Arylation and Fluorination : A novel metal-free approach was developed for the preparation of 4-aryltetrahydroisoquinolines and 4-monofluoro-substituted isoquinoline-1,3-diones. This method introduces a fluorine atom by trapping the diazonium cation with HF (Golushko et al., 2019).

Application in Biological Studies

• Anticancer Properties : Research on 1,4-Dihydroxy-2-naphthoic acid derivatives, which include similar structural motifs, indicated potential cytotoxic activity against various cancer cell lines. This shows the relevance of compounds like 7-fluoro-4H-isochromene-1,3-dione in cancer research (Dang Thi et al., 2015).
• Herbicidal Activity : Compounds structurally related to this compound, including flumioxazin, have been identified as protoporphyrinogen oxidase inhibitors with significant herbicidal activity. This underscores its potential in agricultural applications (Huang et al., 2005).

Photochemical Applications

• Photocyclization Reactions : Studies on 2-chloro-substituted 1,3-diarylpropan-1,3-diones, closely related to 7-fluoro-4H-isochromene-1,3-diones, revealed distinct photochemical behaviors depending on the halogen atom and electron-donor groups. This indicates the potential use of such compounds in photochemical applications (Košmrlj & Šket, 2007).

Novel Synthesis Methods

• Innovative Synthesis Methods : There are ongoing efforts to develop more economically viable and commercially friendly synthesis routes for compounds structurally related to this compound, such as B2055, a compound with high herbicidal activity (Hai, 2007).

Mechanism of Action

Target of Action

Compounds with similar structures have been used as fluorescent probes for monitoring the concentration of peroxynitrite , indicating potential interactions with reactive nitrogen species.

Mode of Action

It’s known that the presence of a fluorine atom at position 7 on the benzene ring can affect the molecule’s electronic properties and reactivity compared to unsubstituted isochromenediones.

Biochemical Pathways

Related compounds have been shown to interact with the peroxynitrite pathway , which plays a role in various physiological and pathological processes.

Result of Action

Structurally similar compounds have shown potential cytotoxic activity against various cancer cell lines, indicating that 7-fluoro-4H-isochromene-1,3-dione may have similar effects.